Cas no 941906-35-0 (N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzene-1-sulfonamide)

• Product Name: N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzene-1-sulfonamide
• CAS No: 941906-35-0
• MF: C₂₂H₁₉FN₂O₃S
• MW: 410.461267709732
• CID: 6370062
• PubChem ID: 16927377
• Update Time: 2025-07-19

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzene-1-sulfonamide
• N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-fluorobenzenesulfonamide
• N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzenesulfonamide
• AKOS024645305
• 941906-35-0
• F2385-0114

• Inchi： 1S/C22H19FN2O3S/c23-18-7-10-20(11-8-18)29(27,28)24-19-9-12-21-17(14-19)6-13-22(26)25(21)15-16-4-2-1-3-5-16/h1-5,7-12,14,24H,6,13,15H2
• InChI Key： VEVCQAOWCQEIEM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1C=CC2=C(C=1)CCC(N2CC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 410.11004181g/mol
• Monoisotopic Mass: 410.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzene-1-sulfonamide

Recent Advances in the Study of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzene-1-sulfonamide (CAS: 941906-35-0)

The compound N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzene-1-sulfonamide (CAS: 941906-35-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique quinoline scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzene-1-sulfonamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic asymmetric methods, to improve the yield and purity of the compound. These efforts have resulted in the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, this compound has demonstrated promising results in various in vitro and in vivo models. Notably, it has shown potent inhibitory effects against specific protein targets involved in inflammatory and oncogenic pathways. For instance, recent findings indicate that the compound acts as a selective inhibitor of certain kinases, which are key regulators of cell proliferation and survival. These findings suggest its potential utility in the treatment of cancers and inflammatory diseases.

Mechanistic studies have further revealed that N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzene-1-sulfonamide exerts its effects by binding to the ATP-binding site of target kinases, thereby disrupting their enzymatic activity. Structural-activity relationship (SAR) studies have been conducted to identify the critical functional groups responsible for its bioactivity. These studies have highlighted the importance of the benzyl and fluorobenzene moieties in mediating interactions with the target proteins.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential as a modulator of other biological pathways. For example, it has been investigated for its ability to influence epigenetic regulators and immune checkpoint proteins. These multifaceted activities underscore the compound's versatility and its potential as a multi-target therapeutic agent.

Despite these promising findings, challenges remain in the development of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzene-1-sulfonamide as a drug candidate. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Ongoing studies are focused on improving the compound's metabolic stability and reducing its toxicity profile.

In conclusion, N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzene-1-sulfonamide (CAS: 941906-35-0) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation. Future research should aim to advance the compound through the drug development pipeline, with a focus on translational studies and clinical applications.